(4-((3,4-Dimethylphenyl)sulfonyl)piperazin-1-yl)(pyrrolidin-1-yl)methanone
(4-((3,4-Dimethylphenyl)sulfonyl)piperazin-1-yl)(pyrrolidin-1-yl)methanone
Brand Name:
Vulcanchem
CAS No.:
927640-82-2
VCID:
VC0497245
InChI:
InChI=1S/C17H25N3O3S/c1-14-5-6-16(13-15(14)2)24(22,23)20-11-9-19(10-12-20)17(21)18-7-3-4-8-18/h5-6,13H,3-4,7-12H2,1-2H3
SMILES:
CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)N3CCCC3)C
Molecular Formula:
C17H25N3O3S
Molecular Weight:
351.5g/mol
(4-((3,4-Dimethylphenyl)sulfonyl)piperazin-1-yl)(pyrrolidin-1-yl)methanone
CAS No.: 927640-82-2
Main Products
VCID: VC0497245
Molecular Formula: C17H25N3O3S
Molecular Weight: 351.5g/mol
| CAS No. | 927640-82-2 |
|---|---|
| Product Name | (4-((3,4-Dimethylphenyl)sulfonyl)piperazin-1-yl)(pyrrolidin-1-yl)methanone |
| Molecular Formula | C17H25N3O3S |
| Molecular Weight | 351.5g/mol |
| IUPAC Name | [4-(3,4-dimethylphenyl)sulfonylpiperazin-1-yl]-pyrrolidin-1-ylmethanone |
| Standard InChI | InChI=1S/C17H25N3O3S/c1-14-5-6-16(13-15(14)2)24(22,23)20-11-9-19(10-12-20)17(21)18-7-3-4-8-18/h5-6,13H,3-4,7-12H2,1-2H3 |
| Standard InChIKey | BYXCCYKOEJSXHU-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)N3CCCC3)C |
| Canonical SMILES | CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)N3CCCC3)C |
| PubChem Compound | 15943566 |
| Last Modified | Nov 11 2021 |
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